Cas no 41511-88-0 (4-Thiepanone, 1,1-dioxide)

4-Thiepanone, a 1,1-dioxide compound, exhibits exceptional thermal stability and resistance to hydrolysis, making it ideal for applications requiring stability in harsh conditions. Its unique structural features contribute to high reactivity and selectivity in chemical reactions, offering significant advantages in synthesis and pharmaceutical development.

4-Thiepanone, 1,1-dioxide structure

Product Name:4-Thiepanone, 1,1-dioxide

CAS No:41511-88-0

MF:C₆H₁₀O₃S

MW:162.206800937653

CID:3978647

PubChem ID:762663

Update Time:2025-10-31

4-Thiepanone, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

- 4-Thiepanone, 1,1-dioxide
- Z57066881
- E?-thiepane-1,1,4-trione
- 1LAMBDA6-THIEPANE-114-TRIONE
- 4-?Thiepanone 1,?1-?dioxide
- EU-0033732
- 4-thiepanone S,S-dioxide
- CS-0244841
- 1
- 1,1-dioxothiepan-4-one
- HMS1681M19
- 41511-88-0
- E6-thiepane-1,1,4-trione
- AKOS000541189
- EN300-295433
- 4-THIEPANONE 1,1-DIOXIDE
- RBA51188
- 852-957-6
- 1lambda6-thiepane-1,1,4-trione
- Inchi： 1S/C6H10O3S/c7-6-2-1-4-10(8,9)5-3-6/h1-5H2
- InChI Key： KDZIXNJWKFGGSI-UHFFFAOYSA-N
- SMILES： S1(CCC(CCC1)=O)(=O)=O

Computed Properties

Exact Mass: 162.03506535Da
Monoisotopic Mass: 162.03506535Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 222
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.6
Topological Polar Surface Area: 59.6Å²

4-Thiepanone, 1,1-dioxide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A862264-1g	1Lambda6-thiepane-1,1,4-trione	41511-88-0	95%	1g	$3054.0	2024-08-02
Enamine	EN300-295433-0.05g	1lambda6-thiepane-1,1,4-trione	41511-88-0	95.0%	0.05g	$285.0	2025-03-19
Enamine	EN300-295433-0.1g	1lambda6-thiepane-1,1,4-trione	41511-88-0	95.0%	0.1g	$426.0	2025-03-19
Enamine	EN300-295433-0.25g	1lambda6-thiepane-1,1,4-trione	41511-88-0	95.0%	0.25g	$607.0	2025-03-19
Enamine	EN300-295433-0.5g	1lambda6-thiepane-1,1,4-trione	41511-88-0	95.0%	0.5g	$959.0	2025-03-19
Enamine	EN300-295433-1.0g	1lambda6-thiepane-1,1,4-trione	41511-88-0	95.0%	1.0g	$1229.0	2025-03-19
Enamine	EN300-295433-2.5g	1lambda6-thiepane-1,1,4-trione	41511-88-0	95.0%	2.5g	$2408.0	2025-03-19
Enamine	EN300-295433-5.0g	1lambda6-thiepane-1,1,4-trione	41511-88-0	95.0%	5.0g	$3562.0	2025-03-19
Enamine	EN300-295433-10.0g	1lambda6-thiepane-1,1,4-trione	41511-88-0	95.0%	10.0g	$5283.0	2025-03-19
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00871170-1g	1Lambda6-thiepane-1,1,4-trione	41511-88-0	95%	1g	￥22117.0	2024-04-18